Cas no 18670-99-0 (L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-L-methionyl-, methyl ester (9CI))

• Product name: L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-L-methionyl-, methyl ester (9CI)
• CAS No: 18670-99-0
• MF: C₁₄H₂₆N₂O₅S
• MW: 334.43164
• CID: 232068
• PubChem ID: 335311

L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-L-methionyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-L-methionyl-, methyl ester (9CI)
• BOC-MET-ALA-OME
• methyl 2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanylbutanoyl]amino]propanoate
• NSC343948
• methyl 2-(2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanamido)propanoate
• DTXSID00319346
• NSC-343948
• 18670-99-0

• Inchi： InChI=1S/C14H26N2O5S/c1-9(12(18)20-5)15-11(17)10(7-8-22-6)16-13(19)21-14(2,3)4/h9-10H,7-8H2,1-6H3,(H,15,17)(H,16,19)
• InChI Key： DMNVPALQHCBBCC-UHFFFAOYSA-N
• SMILES： CSCCC(C(NC(C(OC)=O)C)=O)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 334.15600
• Monoisotopic Mass: 334.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.03000
• LogP: 2.09230